Cas no 437-83-2 (3-Fluoro-2-methoxyaniline)

3-Fluoro-2-methoxyaniline Properties

Names and Identifiers

• 3-Fluoro-2-methoxyaniline
• (S)-(+)-2-Methylpiperidine
• 2-Amino-6-fluoroanisole
• 2-methoxy-3-fluoroaniline
• 3-fluoro-2-methoxy-aniline
• 3-FLUORO-2-METHOXY-BENZENAMINE
• 3-FLUORO-2-METHOXYBENZENENAMINE
• 3-Fluoro-2-methoxybenzenenamine 3-Fluoro-2-methoxyphenylamine 3-Fluoro-o-anisidine
• 3-Fluoro-2-Methoxy-Phenylamine
• 3-Fluor-o-anisidin
• 3-Fluoro-o-anisidine
• amino-1 fluoro-3 methoxy-2 benzene
• BENZENAMINE,3-FLUORO-2-METHOXY
• 3-Fluoro-2-methoxybenzenamine
• 3-Fluoro-2-methoxyphenylamine
• BENZENAMINE, 3-FLUORO-2-METHOXY-
• 3-Fuloro-2-methoxyaniline
• RCYMPYMITUEHOJ-UHFFFAOYSA-N
• PubChem3021
• PubChem2256
• 3-fluoro 2-methoxyaniline
• 3-Fluoro-2-methoxyaniline #
• 3-Fluoro-2-methoxyanilin
• AB1452
• MFCD00007759
• SCHEMBL112837
• 3-Fluoro-2-methoxyaniline, 99%
• 3-Fluoro-2-methoxyaniline, 97%
• FT-0600436
• EN300-91499
• 437-83-2
• SY025322
• CS-W007841
• PS-9020
• J-512579
• AKOS005256287
• AC-3684
• DTXSID70342363
• AM20060630
• InChI=1/C7H8FNO/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,9H2,1H
• MB00204
• DB-006430
• +Expand

• MDL： MFCD00007759
• InChIKey： RCYMPYMITUEHOJ-UHFFFAOYSA-N
• Inchi： 1S/C7H8FNO/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,9H2,1H3
• SMILES： FC1=C([H])C([H])=C([H])C(=C1OC([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 141.058992g/mol
• Surface Charge: 0
• XLogP3: 1.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 141.058992g/mol
• Monoisotopic Mass: 141.058992g/mol
• Topological Polar Surface Area: 35.2Ų
• Heavy Atom Count: 10
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.99770
• PSA: 35.25000
• Refractive Index: n20/D 1.531
• Boiling Point: 117-121 °C(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Color/Form: Brown crystals
• Density: 1.172 g/mL at 25 °C

3-Fluoro-2-methoxyaniline Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S16; S26; S36
• Packing Group：III
• Risk Phrases：R11
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 1993 3/PG 1
• Hazard Statement： H301,H311,H315,H319,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P312
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 24/25-36/37/38
• Signal Word：Danger
• HazardClass：6.1

3-Fluoro-2-methoxyaniline Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides